Cas no 1396879-77-8 (4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid)

4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile oxalate is a chemically synthesized small-molecule compound featuring a thiazole-piperidine-benzonitrile core structure. Its oxalate salt form enhances solubility and stability, making it suitable for pharmaceutical research applications. The compound's structural design incorporates a phenyl-thiazole moiety linked to a piperidine scaffold, which may confer selective binding properties for biological targets. The benzonitrile group further contributes to its potential as a pharmacophore in drug discovery. This product is primarily utilized in preclinical studies, particularly in the development of receptor modulators or enzyme inhibitors. Its well-defined molecular architecture and oxalate counterion ensure consistent performance in analytical and formulation studies.
4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid structure
1396879-77-8 structure
Product Name:4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
CAS No:1396879-77-8
MF:C26H27N3O5S
MW:493.574685335159
CID:6394361
PubChem ID:71785042
Update Time:2025-05-30

4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
    • 4-(((1-((2-phenylthiazol-4-yl)methyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate
    • VU0532274-1
    • AKOS026686916
    • 4-[({1-[(2-PHENYL-1,3-THIAZOL-4-YL)METHYL]PIPERIDIN-4-YL}METHOXY)METHYL]BENZONITRILE; OXALIC ACID
    • 1396879-77-8
    • F6111-2159
    • oxalic acid;4-[[1-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl]methoxymethyl]benzonitrile
    • Inchi: 1S/C24H25N3OS.C2H2O4/c25-14-19-6-8-20(9-7-19)16-28-17-21-10-12-27(13-11-21)15-23-18-29-24(26-23)22-4-2-1-3-5-22;3-1(4)2(5)6/h1-9,18,21H,10-13,15-17H2;(H,3,4)(H,5,6)
    • InChI Key: UQEDPUWTAOLTAW-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC(=C1)CN1CCC(COCC2C=CC(C#N)=CC=2)CC1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 493.16714214g/mol
  • Monoisotopic Mass: 493.16714214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 599
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152Ų

4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid Pricemore >>

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4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid Related Literature

Additional information on 4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid

4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile and Oxalic Acid: A Comprehensive Overview

The compound 4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)methylbenzonitrile, with CAS No. 1396879-77-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzonitrile group, a piperidine ring, and a thiazole moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Researchers have explored its ability to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions, which are crucial for synthesizing complex organic frameworks. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a versatile intermediate in the synthesis of novel antiviral agents.

In addition to its synthetic applications, this compound has shown interesting pharmacokinetic properties. Preclinical studies indicate that it exhibits moderate solubility in aqueous solutions and demonstrates favorable permeability across biological membranes. These characteristics are essential for developing drugs with optimal bioavailability. Furthermore, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile, making it a safer option for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its preparation is the formation of the thiazole ring, which is typically achieved through a condensation reaction between an amine and a thioamide derivative. This step is critical as it determines the stability and reactivity of the final product.

Complementing this compound is oxalic acid (oxalic acid), which plays a pivotal role in various chemical processes. Oxalic acid is widely used as a reducing agent and chelating agent in industrial and laboratory settings. Its ability to form stable complexes with metal ions makes it invaluable in applications such as water treatment and metal recovery.

Recent advancements in green chemistry have led to innovative uses of oxalic acid in sustainable synthetic pathways. For example, researchers have developed methods to utilize oxalic acid as a mild oxidizing agent in the synthesis of fine chemicals, thereby reducing the reliance on hazardous reagents. These developments underscore the importance of oxalic acid in promoting environmentally friendly chemical practices.

In conclusion, both 4-({1-(2-phenyl-1,3-thiazol-4-yl)methylpiperidin-4-y}methoxy)methylbenzonitrile and oxalic acid are integral components in modern chemical research and industry. Their unique properties and versatile applications continue to drive innovation across diverse fields, from drug discovery to environmental science.

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